Cas no 53051-79-9 (Ethyl 2-(pyridin-2-ylamino)acetate)

• Product Name: Ethyl 2-(pyridin-2-ylamino)acetate
• CAS No: 53051-79-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1089166
• PubChem ID: 14585556
• Update Time: 2025-10-29

Ethyl 2-(pyridin-2-ylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyridin-2-ylamino)acetate
• ethyl 2-[(pyridin-2-yl)amino]acetate
• SCHEMBL7358505
• DB-142523
• Ethyl2-(pyridin-2-ylamino)acetate
• Ethyl N-pyridin-2-ylglycinate
• DTXSID20561921
• ethyl pyridin-2-ylglycinate
• CS-0299166
• WWGWYEOFQJFARR-UHFFFAOYSA-N
• 53051-79-9

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-11-8-5-3-4-6-10-8/h3-6H,2,7H2,1H3,(H,10,11)
• InChI Key： WWGWYEOFQJFARR-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 2-(pyridin-2-ylamino)acetate

Ethyl 2-(pyridin-2-ylamino)acetate (CAS No. 53051-79-9) in Modern Chemical and Pharmaceutical Research

Ethyl 2-(pyridin-2-ylamino)acetate, identified by its Chemical Abstracts Service (CAS) number 53051-79-9, is a significant compound in the realm of chemical and pharmaceutical research. This ester derivative of pyridine exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both an amino group and an ester moiety makes it a versatile intermediate, facilitating the synthesis of more complex molecules with therapeutic relevance.

The compound's molecular structure, characterized by a pyridine ring substituted at the 2-position with an amino group and connected to an acetate ester, provides a scaffold for further functionalization. This structural motif is particularly appealing in the design of small-molecule inhibitors targeting various biological pathways. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties and binding affinities of such derivatives with remarkable accuracy, making compounds like ethyl 2-(pyridin-2-ylamino)acetate valuable candidates for further investigation.

In the context of drug discovery, ethyl 2-(pyridin-2-ylamino)acetate has been explored as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the pyridine-based core, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. The ester group in ethyl 2-(pyridin-2-ylamino)acetate also offers opportunities for further derivatization, allowing chemists to fine-tune solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and interact with biological targets in unique ways. Ethyl 2-(pyridin-2-ylamino)acetate exemplifies this trend, as it combines the favorable properties of pyridine derivatives with the versatility of ester functionalities. Its synthesis typically involves condensation reactions between appropriate precursors, followed by purification steps to isolate the desired product.

The role of computational methods in optimizing the synthesis and application of ethyl 2-(pyridin-2-ylamino)acetate cannot be overstated. High-throughput virtual screening (HTVS) and molecular docking simulations have become indispensable tools for identifying promising candidates before experimental validation. These techniques allow researchers to rapidly assess the potential interactions between ethyl 2-(pyridin-2-ylamino)acetate and target proteins, thereby streamlining the drug discovery process.

In addition to its applications in kinase inhibition, ethyl 2-(pyridin-2-ylamino)acetate has shown promise in other areas of pharmaceutical research. For instance, its structural features make it a suitable candidate for developing antiviral agents. The pyridine ring can interact with viral proteases or polymerases, while the ester group can be modified to enhance binding affinity or pharmacokinetic properties. Such modifications are critical for achieving effective antiviral activity while minimizing side effects.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has also been investigated as a ligand in coordination chemistry, where its ability to bind metal ions can be exploited for applications in catalysis or material science. The versatility of ethyl 2-(pyridin-2-ylamino)acetate underscores its importance as a building block in synthetic chemistry.

Ethical considerations are paramount when conducting research involving compounds like ethyl 2-(pyridin-2-ylamino)acetate. Ensuring that synthetic routes are environmentally sustainable and that laboratory practices adhere to stringent safety standards are essential components of modern chemical research. Furthermore, collaboration between academia and industry is crucial for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

The future directions for research on ethyl 2-(pyridin-2-ylamino)acetate are promising. Advances in synthetic methodologies will continue to expand its utility as a building block for complex molecules. Additionally, interdisciplinary approaches combining organic chemistry, computational biology, and pharmacology will likely uncover new applications for this versatile compound. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules like ethyl 2-(pyridin-2-ylamino)acetate that interact with precision and efficacy.